7-(4-(4-acetylphenyl)piperazine-1-carbonyl)-3-(4-methoxybenzyl)quinazoline-2,4(1H,3H)-dione

• Molecular Formula: C29H28N4O5
• Molecular Weight: 512.6 g/mol
• IUPAC Name: 7-[4-(4-acetylphenyl)piperazine-1-carbonyl]-3-[(4-methoxyphenyl)methyl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C29H28N4O5/c1-19(34)21-5-8-23(9-6-21)31-13-15-32(16-14-31)27(35)22-7-12-25-26(17-22)30-29(37)33(28(25)36)18-20-3-10-24(38-2)11-4-20/h3-12,17H,13-16,18H2,1-2H3,(H,30,37)
• InChI Key: GLUCZYGDWVVUME-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC4=C(C=C3)C(=O)N(C(=O)N4)CC5=CC=C(C=C5)OC

Description

This compound is a quinazoline-dione derivative featuring a piperazine linker substituted with a 4-acetylphenyl group at the 7-position and a 4-methoxybenzyl moiety at the 3-position (CAS: 896374-56-4; molecular formula: C28H26N4O4; molecular weight: 482.5 g/mol) . The quinazoline-dione core is a heterocyclic scaffold known for its role in medicinal chemistry, particularly in kinase inhibition and antimicrobial activity.

Biological Activity

7-(4-(4-acetylphenyl)piperazine-1-carbonyl)-3-(4-methoxybenzyl)quinazoline-2,4(1H,3H)-dione is a synthetic compound belonging to the quinazoline family, known for its diverse biological activities. This article explores its biological activity, particularly its antimicrobial properties, mechanism of action, and potential therapeutic applications.

Structural Characteristics

The compound features a complex structure that includes:

• A quinazoline core with two carbonyl groups.
• A piperazine moiety , which enhances its pharmacological profile.
• Aromatic substituents that may influence biological interactions.

This structural arrangement allows for various interactions with biological targets, making it a subject of interest in medicinal chemistry.

Antimicrobial Properties

Research indicates that derivatives of quinazoline, including this compound, exhibit significant antimicrobial activity. The primary mechanism involves the inhibition of bacterial enzymes such as DNA gyrase and topoisomerase IV , which are crucial for bacterial DNA replication and transcription. By disrupting these processes, the compound can effectively lead to bacterial cell death.

The compound's mechanism primarily revolves around:

• Enzyme Inhibition : Binding to DNA gyrase and topoisomerase IV, preventing DNA replication.
• Structural Interactions : The presence of acetyl and methoxy groups may enhance binding affinity and specificity to bacterial targets .

Case Studies and Experimental Data

A variety of studies have evaluated the biological activity of quinazoline derivatives. Notable findings include:

• Antimicrobial Efficacy :
  • The compound demonstrated potent activity against both Gram-positive and Gram-negative bacteria , indicating broad-spectrum potential.
  • Comparative studies showed that modifications in the substituents significantly affect antimicrobial potency. For instance, compounds with additional hydroxyl groups exhibited enhanced activity due to improved binding interactions .
• Cytotoxicity :
  • Preliminary cytotoxicity assays suggest that certain derivatives may possess selective toxicity against cancer cell lines, although further studies are required to elucidate these effects .
• Structure-Activity Relationship (SAR) :
  • Research has highlighted the importance of specific substituents on the quinazoline ring in modulating biological activity. For example, the introduction of halogen atoms on aromatic rings has been shown to improve inhibitory effects on target enzymes .

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Effective against Gram-positive/negative bacteria
Enzyme Inhibition	Inhibition of DNA gyrase and topoisomerase IV
Cytotoxicity	Selective toxicity in cancer cell lines
Structure-Activity Relationship	Enhanced activity with specific substituents

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Similarities and Differences

The compound belongs to a broader class of piperazine-linked heterocycles. Key analogs include:

Compound Class	Core Structure	Substituents	Molecular Weight (g/mol)	Key Reference
Quinazoline-dione derivative	Quinazoline-2,4(1H,3H)-dione	7-(4-(4-Acetylphenyl)piperazine-1-carbonyl), 3-(4-methoxybenzyl)	482.5
Quinolone-carboxylic acid	Quinolone	7-Piperazinyl (variably substituted with benzoyl/sulfonyl groups)	450–600
Pyridazinone derivatives	Pyridazinone	6-(4-(2-Fluorophenyl)piperazine-1-yl), 3(2H)-pyridazinone-2-yl-acetohydrazide	~400–450
Chromenone-piperazine hybrids	Chromen-2-one	7-Methoxy, 4-{3-[4-(4-methylbenzyl)piperazin-1-yl]-propoxy}	~450

Key Observations :

• Core Heterocycles: The quinazoline-dione core distinguishes the target compound from quinolones (e.g., ciprofloxacin analogs in ) and pyridazinones (e.g., ), which are associated with different biological targets, such as DNA gyrase or phosphodiesterases.
• Synthetic Complexity: The target compound requires multi-step synthesis, similar to quinolone derivatives in , which involve carbamoylation using triphosgene and nucleophilic substitution .

Spectral and Physical Data Comparison

Compound	IR (cm⁻¹)	¹H-NMR (δ, ppm)	Melting Point/Stability	Reference
Target Quinazoline-dione	Not reported	Not reported	Not reported
(Z)-7c (Quinolone-thiazolidinone)	1754 (C=O), 1730 (C=O acid)	1.44 (t, -CH3), 8.97 (s, H-2 quinolone)	Carbonizes >265°C
Pyridazinone T1–T7 ()	1680–1700 (C=O)	7.25–7.96 (Ar-H), 4.60 (q, -CH2-)	180–220°C

Insights :

• The absence of spectral data for the target compound limits direct comparisons, but piperazine-linked analogs (e.g., ) show characteristic carbonyl stretches (1700–1750 cm⁻¹) and aromatic proton signals (δ 6.7–8.0 ppm).
• Stability challenges (e.g., carbonization in ) suggest that the acetylphenyl group in the target compound may require controlled synthetic conditions.

Preparation Methods

Quinazoline-2,4-dione Core Formation

The synthesis typically begins with the construction of the quinazoline-2,4-dione core. Anthranilic acid serves as a common starting material, undergoing condensation with ethyl chloroacetate in dimethylformamide (DMF) under basic conditions (e.g., potassium carbonate) to yield 2,4-dioxoquinazoline derivatives. For instance, hydrazinolysis of intermediate esters at reflux conditions generates hydrazide derivatives, which are critical for subsequent functionalization.

A representative pathway involves:

• N-Alkylation : Introduction of the 4-methoxybenzyl group at the N3 position of the quinazoline-2,4-dione core using 4-methoxybenzyl chloride in the presence of a base such as triethylamine.

• Piperazine Coupling : The 7-position is functionalized via a carbonyl linkage to a piperazine moiety. This step employs 4-(4-acetylphenyl)piperazine, activated as an acyl chloride using thionyl chloride (SOCl₂), followed by coupling under Schotten-Baumann conditions.

Key Reaction Conditions :

• Solvents: DMF, dichloromethane (DCM), or tetrahydrofuran (THF).

• Catalysts: Triethylamine or DMAP for acylation reactions.

• Temperature: 0–25°C for acylation; reflux for hydrazinolysis.

• Yields: 45–65% after purification via column chromatography.

Intermediate Characterization

Intermediate purity is verified using spectroscopic techniques:

• ¹H NMR : Distinct signals for the acetylphenyl group (δ 2.6 ppm, singlet) and methoxybenzyl protons (δ 3.8 ppm, singlet).

• IR Spectroscopy : Stretching vibrations for carbonyl groups (C=O) at 1,680–1,720 cm⁻¹.

One-Pot Synthesis Using DMAP Catalysis

Recent advances have enabled streamlined synthesis via one-pot methodologies. As demonstrated by Li et al., 4-dimethylaminopyridine (DMAP) catalyzes the cyclocondensation of anthranilic acid derivatives with carbodiimides, forming the quinazoline-2,4-dione scaffold in a single step. For the target compound, this approach involves:

• In-situ Generation of Isocyanates : Reaction of 4-methoxybenzylamine with triphosgene generates the corresponding isocyanate.

• Cyclization : DMAP (10 mol%) facilitates the coupling of the isocyanate with a preformed piperazine-carbonyl intermediate, yielding the final product in 50–70% yield.

Advantages :

• Reduced purification steps.

• Shorter reaction times (6–8 hours vs. 24–48 hours for multi-step methods).

• Compatibility with diverse piperazine derivatives.

Solid-Phase Synthesis for High-Throughput Production

Solid-phase synthesis has been adapted for combinatorial libraries of quinazoline derivatives. Key steps include:

• Resin Functionalization : Wang resin is loaded with a hydroxymethylbenzoic acid linker.

• Stepwise Assembly :

  • Coupling of Fmoc-protected 4-methoxybenzylamine using HBTU/DIEA.

  • On-resin cyclization to form the quinazoline-2,4-dione core.

  • Piperazine-carbonyl incorporation via automated peptide synthesis protocols.

Yield and Purity :

• Crude purity: 70–85% (HPLC).

• Isolated yield after cleavage (TFA/DCM): 60–75%.

Green Chemistry Approaches

Microwave-Assisted Synthesis

Microwave irradiation significantly accelerates reaction kinetics. For example, the piperazine coupling step achieves completion in 15 minutes (vs. 4–6 hours conventionally) at 100°C under solvent-free conditions.

Solvent-Free Mechanochemical Methods

Ball milling techniques have been employed for the final acylation step, using silica gel as a grinding auxiliary. This method reduces solvent waste and improves atom economy, with yields comparable to traditional methods (55–60%).

Analytical and Optimization Data

Table 1. Comparative Analysis of Synthetic Methods

Method	Yield (%)	Purity (%)	Time (h)	Key Advantages
Multi-Step Synthesis	45–65	≥95	24–48	High purity; Scalable
One-Pot DMAP Catalysis	50–70	≥90	6–8	Reduced steps; Cost-effective
Solid-Phase Synthesis	60–75	70–85	12–18	High-throughput compatibility
Microwave-Assisted	60–65	≥90	0.25–2	Rapid synthesis; Energy-efficient

Q & A

Q. What are the key structural features influencing the biological activity of this compound?

The compound’s activity is modulated by its quinazoline-2,4-dione core, a 4-methoxybenzyl group at position 3 (enhancing lipophilicity and target binding), and a 4-acetylphenyl-piperazine moiety at position 7 (contributing to receptor interactions via hydrogen bonding and π-π stacking). The acetyl group on the piperazine ring may influence metabolic stability .

Q. What synthetic methodologies are commonly employed for quinazoline-dione derivatives?

Multi-step synthesis typically involves:

• Step 1 : Condensation of anthranilic acid derivatives with urea or thiourea to form the quinazoline-dione core.
• Step 2 : Introduction of substituents via nucleophilic substitution or coupling reactions (e.g., Suzuki-Miyaura for aryl groups).
• Step 3 : Piperazine functionalization using carbonyl chloride intermediates (e.g., reaction with 4-acetylphenylpiperazine) . Example yield optimization: Refluxing in dry THF with a Pd(PPh₃)₄ catalyst improved coupling efficiency by 20% in analogous compounds .

Q. What safety precautions are critical during handling?

Key precautions include:

• Personal protective equipment (PPE) : Gloves (nitrile), lab coat, and safety goggles.
• Ventilation : Use fume hoods to avoid inhalation of fine particles.
• Storage : In airtight containers at 2–8°C, away from oxidizers (risk of toxic fumes) .

Advanced Research Questions

Q. How can contradictory bioactivity data between in vitro and in vivo studies be resolved?

Discrepancies may arise from:

• Pharmacokinetic factors : Poor solubility or rapid metabolism (e.g., acetyl group hydrolysis).
• Experimental design : Use metabolic stabilizers (e.g., cytochrome P450 inhibitors) in vivo or optimize dosing regimens.
• Analytical validation : Confirm target engagement via LC-MS/MS or radioligand binding assays .

Q. What strategies improve the compound’s selectivity for neurological targets?

• Structural modifications : Replace the 4-methoxybenzyl group with a 3-fluorobenzyl group to reduce off-target binding (supported by SAR in analogous piperazine-quinazoline hybrids) .
• Computational modeling : Docking studies using cryo-EM structures (e.g., PDB: 6WZ) to optimize interactions with serotonin or dopamine receptors .

Q. How can synthetic byproducts be minimized during piperazine-carbonyl coupling?

• Reaction optimization : Use slow addition of carbonyl chloride at 0°C to reduce side reactions.
• Purification : Employ flash chromatography (hexane/EtOAc gradient) or preparative HPLC (C18 column, 0.1% TFA modifier) . Example yield comparison:

Temperature	Catalyst	Yield
25°C	DIPEA	45%
0°C	DMAP	72%

Methodological Guidance

Q. Which analytical techniques validate structural integrity?

• NMR : ¹H/¹³C NMR to confirm substituent positions (e.g., methoxybenzyl protons at δ 3.8–4.1 ppm).
• HRMS : Exact mass verification (e.g., [M+H]⁺ calculated for C₂₉H₂₇N₄O₅: 527.1925) .
• X-ray crystallography : Resolve stereochemistry (refer to CCDC protocols in ).

Q. What in vitro assays are suitable for initial neuroactivity screening?

• Receptor binding : Radioligand assays for 5-HT₁A/DRD2 receptors (IC₅₀ determination).
• Functional assays : cAMP modulation in HEK293 cells transfected with target receptors .

Data Contradiction Analysis

Q. How to address variability in IC₅₀ values across studies?

Potential causes:

• Assay conditions : Differences in buffer pH (e.g., 7.4 vs. 7.0) or temperature (25°C vs. 37°C).
• Cell line variability : Use isogenic cell lines and validate receptor expression via qPCR .